Cas no 1807286-38-9 (Methyl 2-cyano-3-mercaptopyridine-4-acetate)

• Product Name: Methyl 2-cyano-3-mercaptopyridine-4-acetate
• CAS No: 1807286-38-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904236
• Update Time: 2025-10-23

Methyl 2-cyano-3-mercaptopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-mercaptopyridine-4-acetate

• Inchi： 1S/C9H8N2O2S/c1-13-8(12)4-6-2-3-11-7(5-10)9(6)14/h2-3,14H,4H2,1H3
• InChI Key： MAWOFOZWOBSSMM-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=NC=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.8
• Topological Polar Surface Area: 64

Additional information on Methyl 2-cyano-3-mercaptopyridine-4-acetate

Comprehensive Overview of Methyl 2-cyano-3-mercaptopyridine-4-acetate (CAS No. 1807286-38-9)

Methyl 2-cyano-3-mercaptopyridine-4-acetate (CAS No. 1807286-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and mercapto functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine ring with ester and thiol moieties, makes it a valuable building block for drug discovery and material science applications.

The growing interest in Methyl 2-cyano-3-mercaptopyridine-4-acetate is partly driven by its potential role in developing small-molecule inhibitors and heterocyclic compounds, which are pivotal in targeting enzymes and receptors. Researchers are exploring its utility in cancer therapeutics, antiviral agents, and anti-inflammatory drugs, aligning with current trends in precision medicine. The compound's CAS No. 1807286-38-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, Methyl 2-cyano-3-mercaptopyridine-4-acetate offers a robust platform for structure-activity relationship (SAR) studies. Its ester group allows for facile modifications, while the thiol functionality enables conjugation with other pharmacophores. This adaptability is crucial for optimizing drug candidates, particularly in the context of personalized medicine and combinatorial chemistry. Recent publications highlight its use in designing kinase inhibitors, a hot topic in oncology research.

In agrochemical applications, this compound's pyridine core and cyano group contribute to its potential as a precursor for crop protection agents. With increasing global demand for sustainable agriculture, researchers are investigating its derivatives for pest resistance and herbicidal activity. The CAS No. 1807286-38-9 is often cited in patents related to green chemistry innovations, underscoring its environmental compatibility.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Methyl 2-cyano-3-mercaptopyridine-4-acetate, ensuring high purity for research purposes. Its stability under various pH conditions and solubility profiles are frequently discussed in forums, addressing common queries from synthetic chemists. The compound's safety data and handling protocols are also widely documented, emphasizing its suitability for laboratory use.

As the pharmaceutical industry shifts toward fragment-based drug design, Methyl 2-cyano-3-mercaptopyridine-4-acetate (CAS No. 1807286-38-9) is emerging as a key fragment due to its hydrogen-bonding capacity and metal-chelating properties. These features align with the rising demand for multitarget therapeutics, a trend fueled by complex diseases like neurodegenerative disorders. Online searches for "pyridine derivatives in drug discovery" often reference this compound, highlighting its interdisciplinary appeal.

In conclusion, Methyl 2-cyano-3-mercaptopyridine-4-acetate represents a convergence of synthetic utility and biomedical potential. Its CAS No. 1807286-38-9 serves as a gateway to innovative research across multiple domains, from medicinal chemistry to agrochemical development. As scientific inquiries into heterocyclic scaffolds and bioactive intermediates intensify, this compound is poised to remain a focal point in both academic and industrial settings.